Cas no 2228320-52-1 (methyl 3-(2-fluoro-6-methoxyphenyl)-3-hydroxypropanoate)

• Product Name: methyl 3-(2-fluoro-6-methoxyphenyl)-3-hydroxypropanoate
• CAS No: 2228320-52-1
• MF: C₁₁H₁₃FO₄
• MW: 228.216927289963
• CID: 6069860
• PubChem ID: 165618143
• Update Time: 2025-05-23

methyl 3-(2-fluoro-6-methoxyphenyl)-3-hydroxypropanoate Chemical and Physical Properties

Names and Identifiers

• methyl 3-(2-fluoro-6-methoxyphenyl)-3-hydroxypropanoate
• EN300-1810956
• 2228320-52-1

• Inchi： 1S/C11H13FO4/c1-15-9-5-3-4-7(12)11(9)8(13)6-10(14)16-2/h3-5,8,13H,6H2,1-2H3
• InChI Key： TYEAGMQONAKVJU-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(=C1C(CC(=O)OC)O)OC

Computed Properties

• Exact Mass: 228.07978705g/mol
• Monoisotopic Mass: 228.07978705g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 234
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 55.8Ų

Additional information on methyl 3-(2-fluoro-6-methoxyphenyl)-3-hydroxypropanoate

Methyl 3-(2-fluoro-6-methoxyphenyl)-3-hydroxypropanoate (CAS No. 2228320-52-1): A Comprehensive Overview

Methyl 3-(2-fluoro-6-methoxyphenyl)-3-hydroxypropanoate, identified by its CAS number 2228320-52-1, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of molecules that exhibit promising biological activities, making it a valuable candidate for further research and development. The structural features of this molecule, particularly the presence of both fluoro and methoxy substituents on the aromatic ring, contribute to its unique chemical properties and potential therapeutic applications.

The fluoro group is a well-known pharmacophore in drug design, known for its ability to enhance metabolic stability, binding affinity, and pharmacokinetic properties of molecules. In the context of Methyl 3-(2-fluoro-6-methoxyphenyl)-3-hydroxypropanoate, the 2-fluoro substituent plays a crucial role in modulating the electronic distribution of the aromatic ring, thereby influencing its reactivity and interactions with biological targets. This feature has been extensively studied in the development of various therapeutic agents, including antiviral and anticancer drugs.

The presence of the methoxy group further enhances the complexity and functionality of Methyl 3-(2-fluoro-6-methoxyphenyl)-3-hydroxypropanoate. The methoxy group is a common electron-donating moiety that can influence the acid-base properties of the molecule and its interaction with enzymes and receptors. This dual substitution pattern makes the compound a versatile scaffold for designing molecules with tailored biological activities.

The hydroxyl group at the third position of the propanoate chain adds another layer of functionality to this compound. Hydroxyl groups are known to participate in hydrogen bonding interactions, which can be critical for binding affinity and specificity. In drug design, hydroxyl-containing compounds often exhibit enhanced solubility and bioavailability, making them more suitable for therapeutic applications.

In recent years, there has been growing interest in exploring the potential of Methyl 3-(2-fluoro-6-methoxyphenyl)-3-hydroxypropanoate in various therapeutic areas. One notable area of research is its application in oncology. Studies have shown that compounds with similar structural motifs can exhibit inhibitory effects on kinases and other enzymes involved in cancer cell proliferation. The unique combination of substituents in Methyl 3-(2-fluoro strong>-6-< strong >methoxy strong >phenyl)-3-hydroxypropanoate makes it a promising candidate for further investigation as an anticancer agent.

Evidence from preclinical studies suggests that this compound may interfere with critical signaling pathways involved in tumor growth and survival. For instance, its ability to modulate the activity of tyrosine kinases could potentially lead to the development of novel therapies targeting metastatic cancers. Additionally, the presence of both < strong >fluoro strong >and hydroxyl groups may enhance its ability to cross cell membranes, improving its bioavailability and therapeutic efficacy.

Beyond oncology, Methyl 3-(2-fluoro-6-methoxyphenyl)-3-hydroxypropanoate has also shown potential in other therapeutic areas. Research indicates that it may have antimicrobial properties, making it a candidate for developing new antibiotics or antifungal agents. The structural features that contribute to its biological activity in cancer cells may also be relevant for targeting microbial pathogens.

The synthesis of Methyl 3-(2-fluoro-6-methoxyphenyl)-3-hydroxypropanoate involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic methodologies are employed to introduce the desired substituents at specific positions on the aromatic ring. Techniques such as palladium-catalyzed cross-coupling reactions are often utilized to achieve regioselective functionalization.

The purification process is equally critical, as impurities can significantly affect the biological activity and safety profile of the compound. High-performance liquid chromatography (HPLC) and other chromatographic techniques are commonly used to isolate pure samples for further characterization.

In conclusion, Methyl 3-(2-fluoro-6-methoxyphenyl)-3-hydroxypropanoate (CAS No. 2228320-52-1) is a compound with remarkable potential in pharmaceutical research and development. Its unique structural features make it a versatile scaffold for designing molecules with tailored biological activities. The growing body of evidence supporting its therapeutic applications underscores its importance as a candidate for further investigation.